Cas no 915707-40-3 (4-(1-methyl-1H-pyrazol-3-yl)benzylamine)

• Product Name: 4-(1-methyl-1H-pyrazol-3-yl)benzylamine
• CAS No: 915707-40-3
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 803015
• PubChem ID: 24229470
• Update Time: 2025-04-19

4-(1-methyl-1H-pyrazol-3-yl)benzylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(1-methyl-1H-pyrazol-3-yl)-
• [4-(1-methylpyrazol-3-yl)phenyl]methanamine
• 4-(1-methyl-1H-pyrazol-3-yl)benzylamine
• SCHEMBL109785
• 1-[4-(1-Methyl-1H-pyrazol-3-yl)phenyl]methanamine
• CS-0457917
• AKOS006343978
• 4-(1-methyl-1H-pyrazol-3-yl)benzylamine, AldrichCPR
• 915707-40-3
• J-501310
• (4-(1-methyl-1H-pyrazol-3-yl)phenyl)methanamine
• DTXSID20640189
• FT-0710670
• (1-AMINOMETHYL-CYCLOPENTYL)-CARBAMICACIDTERT-BUTYLESTER
• MFCD09702349
• DB-010765

• Inchi： 1S/C11H13N3/c1-14-7-6-11(13-14)10-4-2-9(8-12)3-5-10/h2-7H,8,12H2,1H3
• InChI Key： ABWRSDPFKICMIH-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C2C=CC(CN)=CC=2)=N1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 346.6°C at 760 mmHg
• Flash Point: 163.4°C
• Refractive Index: 1.61

4-(1-methyl-1H-pyrazol-3-yl)benzylamine Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：